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Introduction
Peforelin, a synthetic analog of gonadotropin-releasing hormone (GnRH), is utilized in swine

reproduction to synchronize estrus in sexually mature gilts.[1] Its application is particularly

effective following a progestogen treatment, such as with altrenogest, to inhibit the estrous

cycle. By mimicking the action of endogenous GnRH, Peforelin stimulates the release of

follicle-stimulating hormone (FSH) and luteinizing hormone (LH) from the anterior pituitary,

which in turn promotes follicular development and ovulation.[1] These application notes provide

detailed protocols for the use of Peforelin in gilts for estrus synchronization, summarize key

quantitative data on its efficacy, and illustrate the underlying signaling pathways and

experimental workflows.

Mechanism of Action
Peforelin acts as an agonist at the GnRH receptors on the surface of gonadotrope cells in the

anterior pituitary gland.[2] The binding of Peforelin to these G-protein coupled receptors

initiates an intracellular signaling cascade. This process is primarily mediated through the Gq-

protein, which activates phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] IP3

triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC).

[3] These events lead to the activation of downstream mitogen-activated protein kinase (MAPK)

cascades, which ultimately results in the synthesis and release of FSH and LH.[4]
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Caption: Peforelin signaling pathway in a pituitary gonadotrope cell.

Experimental Protocols
The following protocols are based on established research methodologies for estrus

synchronization in gilts using Peforelin.[1]

Protocol 1: Estrus Synchronization in Gilts
Objective: To synchronize estrus in a group of sexually mature gilts.

Materials:

Sexually mature gilts (at least one observed estrus)

Altrenogest (e.g., Regumate®)

Peforelin (e.g., Maprelin®)

Syringes and needles for intramuscular injection

Teaser boar for estrus detection

Procedure:
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Progestogen Treatment: Administer altrenogest orally to each gilt at a dose of 20 mg per day

for 18 consecutive days.[1]

Peforelin Administration: Forty-eight hours after the final altrenogest administration, inject

each gilt intramuscularly in the neck with a single dose of 150 µg of Peforelin.[1]

Estrus Detection: Begin estrus detection 72 hours after the last altrenogest treatment (24

hours after Peforelin injection) using a teaser boar.[1] Perform estrus detection at least twice

daily. Gilts are typically in standing heat and ready for insemination from the second day after

Peforelin administration.[1]

Insemination: Inseminate gilts that exhibit a standing heat response. The timing of

insemination relative to the onset of estrus may vary based on farm-specific protocols. A

common practice is to inseminate 12 and 24 hours after the first detection of standing heat.

Experimental Workflow for Estrus Synchronization in
Gilts
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Caption: Experimental workflow for Peforelin-based estrus synchronization.
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Data Presentation
The following tables summarize quantitative data from a study evaluating the efficacy of

Peforelin for estrus synchronization in gilts compared to a control group that received

altrenogest but no Peforelin.[1]

Table 1: Estrus and Pregnancy Rates in Gilts
Treatment
Group

Number of
Gilts (n)

Estrus Rate
(%)

Pregnancy
Rate (%)

Farrowing
Rate (%)

Peforelin (PG) 40 90.0 97.2 95.0

Control (CG) 42 78.5 87.9 88.6

Statistically

significant

difference (p ≤

0.05) compared

to the control

group.[1]

Table 2: Litter Performance in Gilts
Treatment Group

Total Piglets Born
(mean ± SD)

Live Born Piglets
(mean ± SD)

Stillborn Piglets
(mean ± SD)

Peforelin (PG) 11.48 ± 2.89 10.97 ± 2.82 0.51 ± 0.88

Control (CG) 11.63 ± 3.12 11.08 ± 3.01 0.55 ± 0.93

No statistically

significant differences

were found between

the groups for these

parameters.[1]

Conclusion
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The use of Peforelin following an 18-day altrenogest treatment is an effective method for

synchronizing estrus in sexually mature gilts. The provided protocols and data demonstrate that

Peforelin can significantly increase both the estrus rate and pregnancy rate in treated gilts

compared to untreated controls.[1] While no significant impact on litter size was observed in the

cited study, the improved reproductive efficiency through better synchronization offers

considerable advantages for swine production management.[1] The understanding of the

GnRH signaling pathway provides a basis for further research and development of reproductive

technologies in swine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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